Cas no 2549024-31-7 (7-methyl-6-{4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine)

• Product Name: 7-methyl-6-{4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine
• CAS No: 2549024-31-7
• MF: C₁₆H₂₀N₈S
• MW: 356.448599815369
• CID: 5312198
• PubChem ID: 154853583
• Update Time: 2025-10-21

7-methyl-6-{4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine Chemical and Physical Properties

Names and Identifiers

• 2549024-31-7
• 7-methyl-6-{4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine
• AKOS040730939
• F6792-0197
• 7-Methyl-6-[4-[6-methyl-2-(methylthio)-4-pyrimidinyl]-1-piperazinyl]-7H-purine

• Inchi： 1S/C16H20N8S/c1-11-8-12(21-16(20-11)25-3)23-4-6-24(7-5-23)15-13-14(17-9-18-15)19-10-22(13)2/h8-10H,4-7H2,1-3H3
• InChI Key： JMCDVOXDQNGQTP-UHFFFAOYSA-N
• SMILES： N1(C)C2C(=NC=NC=2N2CCN(C3C=C(C)N=C(SC)N=3)CC2)N=C1

Computed Properties

• Exact Mass: 356.15316385g/mol
• Monoisotopic Mass: 356.15316385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 625.3±65.0 °C(Predicted)
• pka: 7.51±0.41(Predicted)

Additional information on 7-methyl-6-{4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine

Comprehensive Overview of 7-methyl-6-{4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine (CAS No. 2549024-31-7)

The compound 7-methyl-6-{4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine (CAS No. 2549024-31-7) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. With its unique purine and pyrimidine core, this compound exhibits potential applications in targeting specific biological pathways. Researchers are increasingly exploring its role in modulating enzyme activity, particularly in the context of kinase inhibition, a hot topic in oncology and inflammatory disease research.

One of the key features of 7-methyl-6-{4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine is its piperazine linker, which enhances its binding affinity to target proteins. This structural motif is commonly found in FDA-approved drugs, making it a valuable scaffold for drug design. Recent studies have highlighted its potential in addressing drug resistance, a major challenge in modern therapeutics. As the demand for small-molecule inhibitors grows, this compound is being reevaluated for its versatility and efficacy.

In the era of personalized medicine, the search for novel biomarkers and therapeutic targets has intensified. 7-methyl-6-{4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine is being investigated for its potential to interact with signal transduction pathways, particularly those involved in cell proliferation. This aligns with current trends in cancer research, where targeted therapies are prioritized over traditional chemotherapy.

The methylsulfanyl group in this compound also contributes to its metabolic stability, a critical factor in pharmacokinetics. Researchers are leveraging computational chemistry tools to predict its ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a common practice in preclinical development. This approach is particularly relevant given the rising popularity of AI-driven drug discovery, where machine learning models are used to optimize lead compounds.

Another area of interest is the compound's potential application in neurodegenerative diseases. Recent high-throughput screening efforts have identified similar purine derivatives as modulators of protein-protein interactions, a frontier in treating conditions like Alzheimer's and Parkinson's. While 7-methyl-6-{4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine is still under investigation, its structural features make it a promising candidate for further study.

From a synthetic chemistry perspective, the preparation of 7-methyl-6-{4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine involves multi-step organic synthesis, often requiring catalysis and protecting group strategies. This complexity underscores the importance of process optimization in scaling up production for clinical trials. The compound's CAS No. 2549024-31-7 serves as a unique identifier in chemical databases, facilitating collaboration among researchers.

In summary, 7-methyl-6-{4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine represents a fascinating intersection of medicinal chemistry, drug discovery, and biotechnology. Its potential applications in targeted therapy, neurodegenerative research, and kinase modulation make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, this molecule may well become a cornerstone in the development of next-generation therapeutics.